XLFG xyloglucan oligosaccharide DP10

Specification

• Molecular Formula: C40H70O33

Introduction

Definition and Structural Characteristics

XLFG xyloglucan oligosaccharide (DP10) is a β-1,4-linked glucan backbone substituted with side chains containing xylose (X), galactose (L), and fucose (F) residues. The nomenclature "XLFG" reflects the specific arrangement of these substituents: X (α-D-xylose), L (β-D-galactose), F (α-L-fucose), and G (β-D-glucose) in repeating subunits. The DP10 designation indicates a ten-sugar polymer, comprising repeating units of this structure.

Core Structural Features

Component	Linkage/Position	Role in Structure
Glucan backbone	β-1,4-linked glucose	Provides linear framework
Xylose (X)	α-1,6-linked	Attached to ~75% of backbone
Galactose (L)	β-1,2-linked to X	Extends side chain
Fucose (F)	α-1,2-linked to L	Terminal modification

Chemical and Physical Properties

Molecular Formula and Weight

XLFG DP10 has the molecular formula C₅₇H₉₆O₄₇ and a molecular weight of 1,533.3 g/mol. Its reduced form (XLFGol DP10) retains the same backbone but lacks a terminal reducing group, enhancing stability in biochemical assays.

Key Properties

Property	Value/Description	Source
Molecular Formula	C₅₇H₉₆O₄₇	PubChem
Molecular Weight	1,533.3 g/mol	PubChem
Solubility	Water-soluble	Elicityl
Purity	>90% (NMR)	Elicityl

Biosynthesis and Enzymatic Regulation

Xyloglucan biosynthesis involves coordinated glycosyltransferase (GT) activities in the Golgi apparatus. For XLFG DP10 formation, three key enzymes are required:

• CSLC4: Synthesizes the β-1,4-glucan backbone.

• XXT1/2/4/5: Adds α-1,6-xylose to the backbone, forming the XXG core.

• MUR3 and FUT1: Sequentially add β-1,2-galactose (MUR3) and α-1,2-fucose (FUT1) to the xylose side chain, yielding XLFG.

Enzymatic Pathway

Enzyme	Activity	Substrate Preference
CSLC4	β-1,4-Glc transferase	Glucan oligosaccharides DP4-6
XXT1/2/4/5	α-1,6-Xyl transferase	DP4-6 glucan oligosaccharides
MUR3	β-1,2-Gal transferase	Xylose-substituted oligosaccharides
FUT1	α-1,2-Fuc transferase	XLLG (Xylose-Galactose-Glucose)

Functional Roles and Applications

Biological Functions

XLFG DP10 participates in:

• Cell Wall Remodeling: Interacts with cellulose microfibrils, modulating wall elasticity during growth.

• Defense Signaling: Acts as an elicitor in pathogen responses, triggering immune pathways.

• Nutrient Storage: Serves as a soluble reserve carbohydrate in certain plant tissues.

Industrial Applications

Sector	Application	Source
Agriculture	Biofertilizer, plant defense inducer	Elicityl
Pharmaceuticals	Vaccine adjuvants, immune modulators	Elicityl
Cosmetics	Skin barrier enhancers, UV protectants	Elicityl

Research Findings and Mechanistic Insights

Transglycosidase Activities

Plant enzymes such as trans-α-xylosidase and trans-β-galactosidase catalyze intramolecular glycosidic bond transfer, modifying XLFG structures. These activities:

• Stabilize Oligosaccharides: Reduce hydrolysis susceptibility by creating novel linkages.

• Form New Repeats: Generate decasaccharides via xylose/galactose transfer between molecules.

Example Reaction
$\text{XXXG} + \text{XXXG} \xrightarrow{\text{Transglycosidase}} \text{XXXGXXXG} + \text{Glc}$

Bioactivity Studies

• Immunomodulation: XLFG DP10 enhances macrophage activation and cytokine production in vitro.

• Photoprotection: Shown to mitigate UV-induced oxidative stress in human skin models.

Product Availability and Specifications

XLFG DP10 is commercially available from specialized suppliers:

Supplier	Product Code	Form/Quantity	Purity
Elicityl-Oligotech	GLU1161	Reduced DP10 (XLFGol)	>90% NMR
CD BioGlyco	X23-04-ZQ044	Native DP10	High Purity
Glycodepot	N/A	DP10 (Research Grade)	>95% HPLC